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This document provides detailed protocols and application notes for the use of the RNASET2
Human Pre-designed siRNA Set A. This kit is intended for transient knockdown of human
RNASET2 gene expression to facilitate the study of its role in various biological processes,
including cancer progression and immune response.

Introduction to RNASET2

Ribonuclease T2 (RNASET?2) is a member of the Rh/T2/S-glycoprotein family of extracellular
ribonucleases.[1][2] It is encoded by a single copy gene located on chromosome 6g27, a
region frequently associated with human malignancies.[1][3] RNASET2 has been implicated in
various cellular processes and signaling pathways. Depending on the cellular context, it can act
as a tumor suppressor by inhibiting cancer cell growth and angiogenesis or, conversely, be
upregulated in certain cancers, predicting a poor prognosis.[2][3][4] Silencing RNASET2 has
been shown to inhibit the migration and pro-angiogenic capabilities of renal cancer cells.[3]

Product Information

The RNASET2 Human Pre-designed siRNA Set A contains the following components:

o Three distinct pre-designed siRNAs targeting human RNASET2 mRNA.
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» Anon-targeting negative control siRNA.
e A positive control sSiRNA targeting a housekeeping gene.

* A FAM-labeled negative control siRNA for monitoring transfection efficiency.

Experimental Workflow

The overall experimental workflow for using the RNASET2 siRNA Set A involves cell culture,
siRNA transfection, and subsequent validation of gene knockdown at the mRNA and protein
levels. Downstream functional assays can then be performed to assess the phenotypic effects
of RNASET?2 silencing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Pre-designed siRNA Set A]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15623505#rnaset2-human-pre-designed-sirna-set-a-
protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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